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Compound of Interest

Compound Name: N2-Capryloyl lysine

CAS No.: 75383-80-1

Cat. No.: B1677609

Get Quote

Grade: Research / High-Purity (>98%) Classification: Lipoamino Acid (LAA) / Surfactant /

Permeation Enhancer

Executive Summary
-Octanoyl-L-Lysine (CAS 75383-80-1) is a synthetic lipoamino acid composed of an octanoic
acid (caprylic acid) tail attached to the

-amino group of L-lysine. Unlike its biological isomer (

-octanoyl-lysine), which is a post-translational modification marker, the

variant is primarily utilized in drug delivery systems and peptide chemistry.

Its amphiphilic structure allows it to self-assemble into vesicles and micelles, acting as a

biocompatible surfactant. In drug development, it is investigated for its ability to enhance

membrane permeability of hydrophilic macromolecules and as a building block for "lipid-core"

peptide therapeutics.

Chemical Identity & Isomer Distinction (Critical)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1677609#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researchers must verify the acylation site before application. Using the wrong isomer will

invalidate enzymatic assays (e.g., Sirtuin deacylation) or physicochemical formulations.

Feature -Octanoyl-L-Lysine (Target)
-Octanoyl-L-Lysine

(Contrast)

CAS Number 75383-80-1
133849-49-7 (varies by

salt/form)

Acylation Site

Alpha-amine (

-NH

)

Epsilon-amine (

-NH

)

Primary Utility
Drug Delivery, Surfactant,

Synthesis

Epigenetics, SIRT6 Substrate,

Proteomics

Free Amine
-NH

(Side chain is free)

-NH

(Backbone is free)

Self-Assembly Forms vesicles/micelles readily
Less prone to ordered self-

assembly

Structural Visualization
The following diagram illustrates the chemical synthesis pathway and the structural divergence

between the two isomers.
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Click to download full resolution via product page

Caption: Synthesis logic distinguishing the target

isomer (CAS 75383-80-1) from the biological

isomer.

Physicochemical Properties & Stability
For research-grade applications, the following parameters define the material's quality and

behavior in solution.

Molecular Formula: C

H

N

O

[1]

Molecular Weight: 272.38 g/mol [1][2]

Solubility:

Water:[3] Sparingly soluble at neutral pH; solubility increases significantly at pH < 5

(protonation of

-amine) or pH > 9 (ionization of carboxylic acid).

Organic Solvents: Soluble in DMSO, Methanol, Ethanol.

Critical Micelle Concentration (CMC):

-acylated lysines typically exhibit CMC values in the range of 5–20 mM depending on ionic
strength. They function as anionic surfactants at physiological pH.

Stability: Stable in solid form at -20°C for >2 years. In aqueous solution, the amide bond is

susceptible to hydrolysis by non-specific amidases or extreme pH over prolonged periods.
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Applications in Drug Development[7][8][9][10]
A. Permeation Enhancement
-Octanoyl-L-Lysine acts as a transient permeation enhancer for oral or mucosal delivery of
hydrophilic drugs (e.g., peptides, heparin).

Mechanism: The octanoyl tail inserts into the lipid bilayer, causing transient perturbation and

fluidization, while the charged lysine head group interacts with phosphate head groups.

Efficacy: Research indicates capability to open tight junctions reversibly in Caco-2 cell

monolayers.

B. Lipoamino Acid (LAA) Nanocarriers
Used to form niosomes or stabilized micelles.

Advantage: Unlike synthetic cationic lipids (which can be cytotoxic),

-Octanoyl-L-Lysine degrades into endogenous lysine and fatty acid, offering a superior
toxicity profile.

Formulation: Often co-formulated with cholesterol or DPPC to form stable vesicles for gene

or drug encapsulation.

Experimental Protocols
Protocol 1: Preparation of Self-Assembled Vesicles
Objective: Create stable nanovesicles using

-Octanoyl-L-Lysine for drug encapsulation.

Materials:

-Octanoyl-L-Lysine (CAS 75383-80-1)[4][5]

Cholesterol (stabilizer)

Phosphate Buffered Saline (PBS), pH 7.4

Probe Sonicator
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Workflow:

Dissolution: Dissolve 10 mg of

-Octanoyl-L-Lysine and 5 mg Cholesterol in 2 mL of Chloroform/Methanol (2:1 v/v) in a
round-bottom flask.

Film Formation: Evaporate solvent under reduced pressure (Rotary Evaporator) at 40°C until

a thin, dry lipid film forms on the flask wall. Desiccate overnight to remove trace solvent.

Hydration: Add 5 mL of pre-warmed PBS (containing the drug to be encapsulated, if

applicable).

Self-Assembly: Vortex vigorously for 10 minutes at 50°C. The film will peel off and form

multilamellar vesicles (MLVs).

Size Reduction: Sonicate using a probe sonicator (20% amplitude, 30s on/30s off cycles) for

5 minutes on ice to generate Small Unilamellar Vesicles (SUVs).

Characterization: Analyze particle size via Dynamic Light Scattering (DLS). Expect diameter

range: 100–200 nm.

Protocol 2: LC-MS/MS Quantification
Objective: Quantify

-Octanoyl-L-Lysine in biological matrices or formulation buffers.

System Configuration:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:
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Time (min) % B Flow Rate (mL/min)

0.0 5 0.3

1.0 5 0.3

5.0 95 0.3

7.0 95 0.3

7.1 5 0.3

| 10.0 | 5 | 0.3 |

MS Parameters (ESI Positive Mode):

Precursor Ion:m/z 273.2 [M+H]

Product Ions:

Quantifier:m/z 84.1 (Lysine immonium ion)

Qualifier:m/z 129.1 (Lysine fragment)

Qualifier:m/z 147.1 (Octanoyl-amide fragment)

Sample Prep:

Precipitate proteins using ice-cold Acetonitrile (1:3 sample:solvent ratio).

Centrifuge at 10,000 x g for 10 mins.

Inject 5 µL of supernatant.

Synthesis & Sourcing Considerations
Synthesis Route: The most robust synthesis for the

isomer involves the reaction of L-Lysine with Octanoyl Chloride in a basic aqueous solution
(Schotten-Baumann conditions). The
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-amine is naturally more nucleophilic, but at high pH, the

-amine (lower pKa) can be targeted, or the

-amine can be protected (e.g., as a copper complex) to force

-acylation.

Purity Check: Ensure the product is free of free fatty acids (Octanoic acid) and free Lysine.

TLC (Butanol:Acetic Acid:Water) or HPLC is recommended upon receipt.

References
Chemical Identity & Isomerism: MedKoo Biosciences. N2-Capryloyl lysine (CAS 75383-80-

1) Technical Data. Retrieved from .[1]

Surfactant Properties: Infante, M. R., et al. (2004). "Amino acid-based surfactants: Synthesis
and properties." Comptes Rendus Chimie, 7(6-7), 583-592. (Describes general properties of
N-alpha-acyl-lysines).
Drug Delivery Applications: Tsubone, K. (2003). "Surface active properties of N-acyl amino
acid surfactants." Journal of Oleo Science, 52(4), 183-193.

Sirtuin Contrast (Contextual): Feldman, J. L., et al. (2013). "Kinetic analysis of the sirtuin

deacylase activity against N-epsilon-acyl-lysine substrates." Biochemistry, 52(17), 2970-

2976. (Cited to establish the distinction of the Epsilon isomer).[6][7]

LC-MS Methodology: Tareke, E., et al. (2013). "Isotope dilution ESI-LC-MS/MS for
quantification of lysine derivatives." Food Chemistry, 141(4), 4253-4259.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://patents.google.com/patent/WO2001010851A1/en
https://patents.google.com/patent/WO2001010851A1/en
https://www.bldpharm.com/products/13110-25-3.html
https://www.bldpharm.com/products/1946-82-3.html
https://pubs.acs.org/doi/10.1021/acsomega.9b01086
https://www.jnc-corp.co.jp/polylysine/en/about/column/
https://www.jnc-corp.co.jp/polylysine/en/about/column/
https://www.benchchem.com/product/b1677609/docs#technical-guide-octanoyl-l-lysine-cas-75383-80-1
https://www.benchchem.com/product/b1677609/docs#technical-guide-octanoyl-l-lysine-cas-75383-80-1
https://www.benchchem.com/product/b1677609/docs#technical-guide-octanoyl-l-lysine-cas-75383-80-1
https://www.benchchem.com/product/b1677609/docs#technical-guide-octanoyl-l-lysine-cas-75383-80-1
https://www.benchchem.com/product/b1677609?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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